Cas no 443683-18-9 (3,4,5-trifluorobenzene-1-thiol)

3,4,5-Trifluorobenzene-1-thiol is a fluorinated aromatic thiol compound characterized by its trifluoromethyl-substituted benzene ring and a reactive thiol (-SH) functional group. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine atoms enhances stability, lipophilicity, and metabolic resistance, while the thiol group allows for selective functionalization via thiol-ene reactions or metal coordination. Its high purity and well-defined reactivity profile make it a reliable intermediate for constructing complex molecular architectures. Suitable for controlled environments due to its sensitivity to oxidation, proper handling under inert conditions is recommended.
3,4,5-trifluorobenzene-1-thiol structure
443683-18-9 structure
Product Name:3,4,5-trifluorobenzene-1-thiol
CAS No:443683-18-9
MF:C6H3F3S
MW:164.148230791092
MDL:MFCD11111065
CID:327446
PubChem ID:45090836
Update Time:2025-06-07

3,4,5-trifluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,3,4,5-trifluoro-
    • 3,4,5-trifluorobenzenethiol
    • Benzenethiol, 3,4,5-trifluoro- (9CI)
    • 3,4,5-trifluorobenzene-1-thiol
    • SCHEMBL2096368
    • DTXSID90666715
    • 3,4,5-Trifluorothiophenol
    • 443683-18-9
    • AKOS006309013
    • EN300-1846864
    • DB-274243
    • Benzenethiol, 3,4,5-trifluoro-
    • MDL： MFCD11111065
    • Inchi： 1S/C6H3F3S/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H
    • InChI Key： WJOBILWIHXXCAH-UHFFFAOYSA-N
    • SMILES： SC1C=C(C(=C(C=1)F)F)F

Computed Properties

  • Exact Mass: 163.991
  • Monoisotopic Mass: 163.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 1A^2

3,4,5-trifluorobenzene-1-thiol Pricemore >>

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3,4,5-trifluorobenzene-1-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:443683-18-9)3,4,5-trifluorobenzene-1-thiol
Order Number:A1160682
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:01
Price ($):660.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:443683-18-9)3,4,5-trifluorobenzene-1-thiol
A1160682
Purity:99%
Quantity:1g
Price ($):660.0
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